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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 3'-
Nitroacetanilide, including Nuclear Magnetic Resonance (NMR) and Infrared (IR) data.
Detailed experimental protocols for the synthesis and spectroscopic analysis are also
presented to facilitate reproducibility and further investigation of this compound.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 3'-Nitroacetanilide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data for 3'-Nitroacetanilide
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Chemical Shift (8) ppm Multiplicity Assighment
10.4 Singlet -NH

8.63 Singlet H-2'

7.91 Doublet H-6'

7.89 Doublet H-4'

7.60 Triplet H-5'

2.12 Singlet -CHs

Solvent: DMSO-ds

Table 2: Predicted 13C NMR Spectroscopic Data for 3'-Nitroacetanilide

Chemical Shift (8) ppm Assighment
169.0 C=0 (amide)
148.5 C-3' (C-NO2)
140.0 C-1' (C-NH)
130.5 C-5'

125.0 C-6'

118.0 c-4'

114.0 Cc-2

24.5 -CHs

Note: This is a predicted spectrum based on typical chemical shift ranges for the respective

functional groups.

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data for 3'-Nitroacetanilide
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Wavenumber (cm~?) Assignment

3300 - 3350 N-H Stretch

3100 - 3000 Aromatic C-H Stretch

~1700 C=0 Stretch (Amide I)

1600 - 1475 Aromatic C=C Bending

~1530 N-O Asymmetric Stretch (NO2)
~1350 N-O Symmetric Stretch (NO2)

Technique: KBr Disc

Experimental Protocols

Synthesis of 3'-Nitroacetanilide

3'-Nitroacetanilide can be synthesized via the nitration of acetanilide.

Materials:

Acetanilide

Glacial Acetic Acid

e Ice

Ethanol

Procedure:

Concentrated Sulfuric Acid

Concentrated Nitric Acid

 In aflask, dissolve acetanilide in glacial acetic acid.

e Cool the mixture in an ice bath.
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» Slowly add concentrated sulfuric acid to the cooled solution while stirring.

» In a separate beaker, prepare a nitrating mixture of concentrated nitric acid and concentrated
sulfuric acid, and cool it in an ice bath.

» Add the cold nitrating mixture dropwise to the acetanilide solution, maintaining a low
temperature.

 After the addition is complete, allow the reaction mixture to stand at room temperature for a
period of time.

e Pour the reaction mixture over crushed ice to precipitate the crude 3'-Nitroacetanilide.
« Filter the precipitate and wash with cold water.

o Recrystallize the crude product from ethanol to obtain pure 3'-Nitroacetanilide.

Spectroscopic Analysis

1H and 3C NMR Spectroscopy
Instrumentation:

e A 400 MHz (or higher) NMR spectrometer.
Sample Preparation:

o Dissolve approximately 10-20 mg of the purified 3'-Nitroacetanilide in approximately 0.7 mL
of deuterated dimethyl sulfoxide (DMSO-ds).

o Transfer the solution to a 5 mm NMR tube.
Data Acquisition:
e Acquire the 'H NMR spectrum.

e Acquire the 13C NMR spectrum.
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e Process the spectra by applying Fourier transformation, phase correction, and baseline
correction.

» Reference the chemical shifts to the residual solvent peak of DMSO-de (& 2.50 ppm for *H
and 0 39.52 ppm for 13C).

FT-IR Spectroscopy

Instrumentation:

e A Fourier-Transform Infrared (FT-IR) spectrometer.
Sample Preparation (KBr Pellet Method):

e Thoroughly grind 1-2 mg of the purified 3'-Nitroacetanilide with approximately 100-200 mg
of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle.

» Place a portion of the resulting fine powder into a pellet-pressing die.

e Press the powder under high pressure to form a transparent or semi-transparent pellet.
Data Acquisition:

o Place the KBr pellet in the sample holder of the FT-IR spectrometer.

e Record the infrared spectrum, typically in the range of 4000-400 cm~1.

Workflow and Logical Relationships

The following diagram illustrates the workflow for the synthesis and subsequent spectroscopic
analysis of 3'-Nitroacetanilide.
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Workflow for Synthesis and Spectroscopic Analysis of 3'-Nitroacetanilide
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Caption: Synthesis and Spectroscopic Analysis Workflow.
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 3'-
Nitroacetanilide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085905#spectroscopic-data-for-3-nitroacetanilide-
nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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